Cas no 782456-17-1 (2-Amino-4-(cyanomethyl)-6-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]pyridine-3,5-dicarbonitrile)

2-Amino-4-(cyanomethyl)-6-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]pyridine-3,5-dicarbonitrile is a structurally complex heterocyclic compound featuring a pyridine core functionalized with multiple nitrile groups, a cyanomethyl substituent, and a 2-nitrophenylsulfonylpiperazine moiety. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its electron-deficient aromatic system and diverse reactive sites, which may facilitate interactions with biological targets. The presence of the sulfonylpiperazine group enhances solubility and bioavailability, while the nitrile functionalities offer opportunities for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for the synthesis of specialized heterocycles, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's purity and stability ensure reproducibility in experimental applications.

2-Amino-4-(cyanomethyl)-6-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]pyridine-3,5-dicarbonitrile structure

782456-17-1 structure

Product Name:2-Amino-4-(cyanomethyl)-6-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]pyridine-3,5-dicarbonitrile

CAS No:782456-17-1

MF:C₁₉H₁₆N₈O₄S

MW:452.44654083252

CID:5986310

PubChem ID:4579049

Update Time:2025-06-06

2-Amino-4-(cyanomethyl)-6-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]pyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 782456-17-1
- Z55434345
- 2-amino-4-(cyanomethyl)-6-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]pyridine-3,5-dicarbonitrile
- AKOS034445543
- 2-amino-4-(cyanomethyl)-6-[4-(2-nitrobenzenesulfonyl)piperazin-1-yl]pyridine-3,5-dicarbonitrile
- EN300-1168756
- 2-Amino-4-(cyanomethyl)-6-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]pyridine-3,5-dicarbonitrile
- Inchi： 1S/C19H16N8O4S/c20-6-5-13-14(11-21)18(23)24-19(15(13)12-22)25-7-9-26(10-8-25)32(30,31)17-4-2-1-3-16(17)27(28)29/h1-4H,5,7-10H2,(H2,23,24)
- InChI Key： MXHHFVWXKUEZPR-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN(C2C(C#N)=C(CC#N)C(C#N)=C(N)N=2)CC1)(=O)=O

Computed Properties

Exact Mass: 452.10152219g/mol
Monoisotopic Mass: 452.10152219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 32
Rotatable Bond Count: 4
Complexity: 956
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 205Å²

2-Amino-4-(cyanomethyl)-6-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]pyridine-3,5-dicarbonitrile Pricemore >>

Related Categories	No.	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1168756-0.05g	782456-17-1		0.05g	$443.0	2023-05-27
Enamine	EN300-1168756-0.1g	782456-17-1		0.1g	$464.0	2023-05-27
Enamine	EN300-1168756-0.25g	782456-17-1		0.25g	$485.0	2023-05-27
Enamine	EN300-1168756-0.5g	782456-17-1		0.5g	$507.0	2023-05-27
Enamine	EN300-1168756-1.0g	782456-17-1		1g	$528.0	2023-05-27
Enamine	EN300-1168756-2.5g	782456-17-1		2.5g	$1034.0	2023-05-27
Enamine	EN300-1168756-5.0g	782456-17-1		5g	$1530.0	2023-05-27
Enamine	EN300-1168756-10.0g	782456-17-1		10g	$2269.0	2023-05-27
Enamine	EN300-1168756-50mg	782456-17-1	90.0%	50mg	$443.0	2023-10-03
Enamine	EN300-1168756-100mg	782456-17-1	90.0%	100mg	$464.0	2023-10-03